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Compound of Interest

Compound Name: Dihydrofluorescein diacetate

Cat. No.: B1663447 Get Quote

Application Notes and Protocols for Researchers
and Drug Development Professionals
This document provides a detailed protocol for the quantification of intracellular Reactive

Oxygen Species (ROS) in suspension cells using the 2',7'-dichlorodihydrofluorescein
diacetate (DCFH-DA) assay with analysis by flow cytometry.

Introduction
Reactive Oxygen Species (ROS) are chemically reactive molecules containing oxygen that are

generated as natural byproducts of cellular metabolism.[1] While they play a role in normal cell

signaling, excessive ROS production can lead to oxidative stress, a condition implicated in

various pathologies including cancer, inflammation, and neurodegenerative diseases.[1] The

DCFH-DA assay is a widely used method for measuring intracellular ROS.[1] The principle of

the assay is based on the cell-permeant molecule DCFH-DA, which diffuses into the cell and is

deacetylated by cellular esterases to the non-fluorescent 2',7'-dichlorodihydrofluorescein

(DCFH).[2][3][4][5][6] In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-

dichlorofluorescein (DCF), which can be detected by flow cytometry.[2][3][4][5][6] The

fluorescence intensity of DCF is directly proportional to the amount of intracellular ROS.[6]

Mechanism of DCFH-DA
The following diagram illustrates the conversion of DCFH-DA to the fluorescent DCF within the

cell upon interaction with ROS.
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Start: Suspension Cell Culture

Harvest Cells
(Centrifugation)

Wash with PBS

Resuspend in Serum-Free Medium
(1x10^6 cells/mL)

Add DCFH-DA Working Solution
(10-25 µM)

Incubate 30-60 min at 37°C
(Protect from light)

Experimental Treatment / Positive Control (e.g., H₂O₂)

Wash with PBS (Optional)

Resuspend in PBS for Analysis

Analyze by Flow Cytometry

End: Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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